Cas no 21472-16-2 (1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI))

• Product name: 1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI)
• CAS No: 21472-16-2
• MF: C₉H₁₀N₂O
• MW: 162.1885
• CID: 249778
• PubChem ID: 19697878

1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-acetyl-2,3-dihydro- (9CI)
• 1-Acetylbenzimidazoline
• Benzimidazoline, 1-acetyl- (8CI)
• 1-(2,3-Dihydro-1H-benzo[d]imidazol-1-yl)ethanone
• 21472-16-2
• SCHEMBL8569782

• Inchi： InChI=1S/C9H10N2O/c1-7(12)11-6-10-8-4-2-3-5-9(8)11/h2-5,10H,6H2,1H3
• InChI Key： GTBTUFYCVLSZSR-UHFFFAOYSA-N
• SMILES： C(N1C2C=CC=CC=2NC1)(=O)C

Computed Properties

• Exact Mass: 162.0794
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles